Cas no 125125-33-9 (2-methyl-2-phenylpropane-1-sulfonyl chloride)

• Product Name: 2-methyl-2-phenylpropane-1-sulfonyl chloride
• CAS No: 125125-33-9
• MF: C₁₀H₁₃ClO₂S
• MW: 232.727020978928
• MDL: MFCD19200134
• CID: 5177789
• PubChem ID: 14744202
• Update Time: 2025-10-29

2-methyl-2-phenylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-phenylpropane-1-sulfonyl chloride
• 2-Methyl-2-phenylpropylsulfonyl chloride
• 2-methyl-2-phenylpropane-1-sulfonylchloride
• 2-Methyl-2-phenylpropane-1-sulfonic acid chloride
• Benzeneethanesulfonyl chloride, β,β-dimethyl-

• MDL： MFCD19200134
• Inchi： 1S/C10H13ClO2S/c1-10(2,8-14(11,12)13)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
• InChI Key： IPERXYAXUWWRNI-UHFFFAOYSA-N
• SMILES： ClS(CC(C)(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-methyl-2-phenylpropane-1-sulfonyl chloride

Comprehensive Guide to 2-Methyl-2-Phenylpropane-1-Sulfonyl Chloride (CAS No. 125125-33-9): Properties, Applications, and Market Insights

2-Methyl-2-phenylpropane-1-sulfonyl chloride (CAS No. 125125-33-9) is a specialized organosulfur compound that has gained significant attention in synthetic chemistry due to its versatile reactivity as a sulfonylation reagent. This white to off-white crystalline solid serves as a crucial building block in pharmaceutical intermediates, agrochemicals, and advanced material synthesis. With the increasing demand for sulfur-containing compounds in drug discovery, researchers are actively exploring the unique properties of this chemical.

The molecular structure of 2-methyl-2-phenylpropane-1-sulfonyl chloride features a tertiary carbon center adjacent to both phenyl and sulfonyl chloride groups, creating distinctive steric and electronic effects that influence its reactivity patterns. Recent studies highlight its advantages in stereoselective synthesis, particularly in constructing complex molecular architectures. The compound's stability under various conditions makes it particularly valuable for multi-step organic transformations, addressing current challenges in synthetic efficiency.

In pharmaceutical applications, CAS 125125-33-9 demonstrates exceptional utility for introducing sulfonamide moieties into target molecules. This capability aligns with growing interest in sulfonamide-based drugs, which account for approximately 15% of FDA-approved small molecule therapeutics. The compound's bulky substituents offer unique opportunities for modulating drug-target interactions, making it valuable for developing kinase inhibitors and GPCR modulators - two of the most sought-after drug classes in modern medicine.

Material science applications of 2-methyl-2-phenylpropane-1-sulfonyl chloride are expanding rapidly, particularly in the development of high-performance polymers and functional surfaces. Its ability to serve as a surface modification agent has shown promise in creating advanced coatings with tailored wettability properties. Researchers are investigating its potential in organic electronics, where sulfonyl-containing compounds contribute to charge transport characteristics in semiconductor materials.

The synthetic versatility of CAS 125125-33-9 makes it particularly relevant to current trends in green chemistry and atom economy. Recent methodological developments have demonstrated its effective use in catalytic reactions and flow chemistry systems, addressing industry demands for more sustainable synthetic protocols. These advancements position 2-methyl-2-phenylpropane-1-sulfonyl chloride as a key player in the transition toward environmentally conscious chemical manufacturing.

Market analysis indicates steady growth in demand for specialty sulfonyl chlorides, with 2-methyl-2-phenylpropane-1-sulfonyl chloride maintaining a niche but important position. The compound's pricing reflects its specialized nature and the technical challenges associated with its synthesis and handling. Current research publications and patent filings suggest expanding applications in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), areas experiencing exponential growth in the life sciences sector.

Quality control standards for 125125-33-9 typically require high purity levels (>98%) with strict limits on hydrolyzed byproducts. Analytical characterization commonly employs HPLC, NMR spectroscopy, and mass spectrometry to verify structural integrity. Storage recommendations emphasize protection from moisture and temperature extremes to maintain reagent quality, with many suppliers offering stabilized formulations for enhanced shelf life.

Future prospects for 2-methyl-2-phenylpropane-1-sulfonyl chloride appear promising as new synthetic methodologies continue to expand its utility. The compound's unique structural features position it well for addressing emerging challenges in medicinal chemistry and materials science. Ongoing research into its reactivity patterns and applications ensures that CAS 125125-33-9 will remain relevant in advanced chemical synthesis for years to come.